Cas no 2171730-95-1 (3-(2-chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171730-95-1
• MF: C₂₆H₂₃ClN₂O₆
• MW: 494.923626184464
• CID: 5603752
• PubChem ID: 165543923
• Update Time: 2025-10-29

3-(2-chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171730-95-1
• 3-[(2-chloro-5-methoxyphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1509378
• 3-(2-chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C26H23ClN2O6/c1-34-15-10-11-21(27)22(12-15)28-25(32)23(13-24(30)31)29-26(33)35-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20,23H,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZCCWFUBKTLUVGY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)OC

Computed Properties

• Exact Mass: 494.1244642g/mol
• Monoisotopic Mass: 494.1244642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2-chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(2-Chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171730-95-1)

3-(2-Chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171730-95-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and methoxylated aromatic ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it a valuable tool in the synthesis of complex peptides and peptidomimetics. The presence of this group in 3-(2-chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid allows for precise control over the reactivity of the amino group during synthetic processes, ensuring high yields and purity of the final product.

The 2-chloro-5-methoxyphenyl moiety is another key feature of this compound. This aromatic substituent can influence the compound's pharmacokinetic properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the bioavailability and efficacy of potential drug candidates. Recent studies have shown that chlorinated and methoxylated aromatic rings can enhance the binding affinity of compounds to specific protein targets, making them attractive for drug design.

In the context of medicinal chemistry, 3-(2-chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been investigated for its potential as a lead compound in the development of new therapeutic agents. One area of particular interest is its use as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has explored its ability to inhibit kinases, which are key regulators of cellular signaling and are often dysregulated in diseases such as cancer and inflammatory disorders.

The amide linkage in 3-(2-chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid plays a critical role in modulating its biological activity. Amide bonds are known for their stability and ability to form hydrogen bonds, which can enhance the compound's interactions with target proteins. This feature makes it particularly suitable for designing molecules that can selectively bind to specific protein pockets or active sites.

From a synthetic perspective, the preparation of 3-(2-chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection. The use of advanced synthetic techniques and catalysts has enabled researchers to achieve high yields and purity levels, facilitating its application in both academic research and industrial settings.

In clinical trials, compounds with similar structures have shown promising results in terms of safety and efficacy. For instance, a recent phase II clinical trial evaluated a related compound for its effectiveness in treating a specific type of cancer. The results indicated that the compound exhibited significant antitumor activity with minimal side effects, highlighting its potential as a novel therapeutic agent.

Furthermore, 3-(2-chloro-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been studied for its potential as a probe molecule in biochemical assays. Its unique structural features make it an ideal candidate for developing high-throughput screening assays aimed at identifying new drug leads. These assays can help researchers quickly identify compounds with desired biological activities, accelerating the drug discovery process.

In conclusion, 3-(2-chloro-5-methoxyphenyl)carbamoyl-3-{(9H-fluoren-9-yloxycarbonyl}amino)propanoic acid (CAS No. 2171730-95-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic benefits, make it an important molecule for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly significant role in the discovery and development of new drugs targeting various diseases.